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Compound of Interest

Compound Name: LIN28 inhibitor LI71

Cat. No.: B15563764 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the LIN28 inhibitor LI71 with other known inhibitors, supported

by experimental data and detailed protocols. This guide will aid in the objective evaluation of

LI71's performance in validating on-target effects in a cellular context.

The protein LIN28 is a critical regulator of microRNA (miRNA) biogenesis, specifically inhibiting

the maturation of the let-7 family of miRNAs. This inhibition has been implicated in various

cancers, making LIN28 an attractive therapeutic target. LI71 has emerged as a small molecule

inhibitor of LIN28, and this guide will delve into the experimental validation of its on-target

effects, comparing it with other molecules targeting the same pathway.

Mechanism of Action: The LIN28/let-7 Pathway
LIN28 is an RNA-binding protein that contains two key domains for its interaction with the

precursor of let-7 (pre-let-7): a cold-shock domain (CSD) and a C-terminal zinc-knuckle domain

(ZKD).[1] The binding of LIN28 to pre-let-7 prevents its processing by the Dicer enzyme,

thereby blocking the production of mature let-7 miRNA. Mature let-7 acts as a tumor

suppressor by downregulating the expression of several oncogenes. By inhibiting LIN28,

molecules like LI71 restore the production of mature let-7, leading to the suppression of cancer

cell proliferation and survival.
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LI71 Inhibition

Prepare serial dilutions of LI71

Add assay buffer, LI71, LIN28 protein,
and FAM-pre-let-7 to a 384-well plate

Incubate at room temperature for 30 min

Measure fluorescence polarization

Calculate IC50 value
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Seed HeLa-LIN28 cells

Transfect with let-7 luciferase reporter plasmid

Treat with LI71

Incubate for 48 hours

Measure dual-luciferase activity

Analyze data: Decreased luciferase
indicates on-target effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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